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Introduction

TKIM, more commonly known as TCIM (Transcriptional and Immune Response Regulator), is a
small protein that plays a significant role as a positive regulator in key cellular signaling
pathways.[1][2] TCIM is involved in the Wnt/(3-catenin, NF-kB, and ERK1/2 signaling cascades,
which are crucial for processes like cell proliferation, differentiation, and immune responses.[2]
[3][4] Given its role in these fundamental pathways, TCIM is a protein of interest in various
research fields, including cancer biology and immunology.[4]

These application notes provide detailed protocols for the proper preparation and storage of
recombinant TCIM solutions to ensure protein integrity, stability, and optimal performance in
downstream applications.

Signaling Pathways Involving TCIM

TCIM modulates several critical intracellular signaling pathways. Understanding these
pathways is essential for designing experiments and interpreting results.
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TCIM in the Wnt/B-catenin Signaling Pathway
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Figure 1: TCIM as a positive regulator in the Wnt/B-catenin pathway.[1]
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TCIM's role in NF-kB Signaling
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Figure 2: TCIM positively regulates the NF-kB signaling pathway.[1][3]
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TCIM's potential role in ERK1/2 Signaling
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Figure 3: The potential role of TCIM in the ERK1/2 signaling pathway.[2][4]
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Data on TCIM Solution Properties

The optimal solvent and storage conditions are unique for each protein.[5] The following tables
provide examples of the types of data that should be generated to characterize TCIM solutions.
The values presented are hypothetical and for illustrative purposes only. Researchers should
perform their own experiments to determine the actual solubility and stability of their specific
TCIM construct.

Table 1: Solubility of Recombinant TCIM This table outlines the solubility of TCIM in various
common laboratory buffers. Solubility should be determined by preparing saturated solutions
and quantifying the protein concentration in the supernatant after centrifugation.

Estimated
Solvent/Buffer . Temperature .
pH Additives Solubility
System (°C)
(mg/mL)
Deionized Water 7.0 None 25 < 0.1 (Insoluble)
Phosphate-
Buffered Saline 7.4 None 25 ~0.5
(PBS)
50 mM Tris-HCI,
8.0 None 25 ~1.0
150 mM NaCl
50 mM Tris-HCI,
8.0 10% Glycerol 25 ~1.2
150 mM NaCl
50 mM HEPES,
7.5 1mMDTT 25 ~0.8
300 mM NacCl

Table 2: Stability of Reconstituted TCIM (at 0.5 mg/mL in PBS, pH 7.4) This table illustrates the
expected stability of a TCIM solution under different storage conditions. Stability can be
assessed by various methods, including functional assays, SDS-PAGE to monitor for
degradation or aggregation, and size exclusion chromatography.
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Storage ] Activity Retained
Duration Notes
Temperature (%)
Significant
25°C (Room Temp) 24 Hours <50% degradation/aggregati
on likely.
Recommended for
4°C 1 Week > 90% short-term storage.[6]
[7]
Potential for microbial
4°C 1 Month ~70% growth and

degradation.

Store in aliquots to
-20°C 6 Months > 95% avoid freeze-thaw
cycles.[6][7]

-20°C (with 50% Glycerol acts as a
> 1 Year > 95%
glycerol) cryoprotectant.[5][8]

Recommended for
-80°C > 1 Year > 98% long-term archival

storage.[7]

Experimental Protocols

Adherence to proper reconstitution and storage protocols is critical for maintaining the
biological activity and structural integrity of recombinant TCIM protein.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.researchgate.net/publication/44570344_Stabilization_of_Proteins_for_Storage
https://www.researchgate.net/post/What_are_the_optimal_time_and_temperature_to_store_purified_protein_sample_using_crystallization
https://www.researchgate.net/publication/44570344_Stabilization_of_Proteins_for_Storage
https://www.researchgate.net/post/What_are_the_optimal_time_and_temperature_to_store_purified_protein_sample_using_crystallization
https://pubmed.ncbi.nlm.nih.gov/20439424/
https://documents.thermofisher.com/TFS-Assets/LSG/Application-Notes/TR0043-Protein-storage.pdf
https://www.researchgate.net/post/What_are_the_optimal_time_and_temperature_to_store_purified_protein_sample_using_crystallization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Start: Lyophilized
TCIM Vial

1. Centrifuge Vial
(5 min @ 3000 rpm)
2. Equilibrate Vial &
Buffer to Room Temp

'

G. Add Recommended Buffer

(e.g., Sterile PBS)

i

4. Mix Gently
(Pipette or Rock, No Vortexing)
5. Incubate
(15-30 min at RT)
Check for Complete Dissolution

No, Particulates
Present

Use Immediately in Assay Prepare for Storage

6. Aliquot into
Single-Use Volumes

7. Store at -80°C Store at 4°C
(Long-Term) (Short-Term, < 1 week)

Click to download full resolution via product page

Figure 4: Workflow for TCIM solution preparation and storage.
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Protocol 1: Reconstitution of Lyophilized TCIM Protein

This protocol describes the steps for reconstituting lyophilized TCIM to a desired stock

concentration.

Materials:

Vial of lyophilized TCIM protein

Recommended reconstitution buffer (e.g., sterile PBS, pH 7.4). Always check the product-
specific datasheet.

Sterile, low-protein-binding polypropylene microcentrifuge tubes
Calibrated micropipettes and sterile tips
Benchtop microcentrifuge

Rocker or orbital shaker (optional)

Procedure:

Preparation: Before opening, allow the lyophilized TCIM vial and the reconstitution buffer to
equilibrate to room temperature for 15-20 minutes.

Centrifugation: Briefly centrifuge the vial for 5 minutes at 3,000-3,500 rpm to ensure that all
of the lyophilized powder is collected at the bottom of the vial. This is crucial as the protein
may not be visible.

Reconstitution: Carefully open the vial. Using a sterile pipette tip, slowly add the
recommended volume of reconstitution buffer to the vial to achieve the desired final
concentration (typically 0.1-1.0 mg/mL). Avoid forceful squirting, which can cause foaming
and protein denaturation.

Mixing: Gently mix the solution by slowly pipetting up and down or by gently rocking the vial.
Do not vortex or shake vigorously, as this can lead to protein aggregation and loss of activity.
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 Incubation: Allow the vial to sit at room temperature for 15-30 minutes to ensure the protein
is completely dissolved.

» Visual Inspection: After incubation, visually inspect the solution. It should be clear and free of
particulates. If flakes or particulates remain, the solution can be mixed on a rocker at 4°C
overnight.

Protocol 2: Storage of Reconstituted TCIM Solution

Proper storage is essential to maintain the long-term stability and activity of the reconstituted
TCIM protein.

A. Short-Term Storage (1-7 days)

e Once reconstituted, the TCIM solution can be stored at 4°C for up to one week with minimal
loss of activity.[6][7]

e Ensure the storage vial is tightly sealed to prevent evaporation and contamination. For
storage longer than a day or two, consider adding a bacteriostatic agent like sodium azide to
a final concentration of 0.02-0.05%, if compatible with downstream applications.

B. Long-Term Storage (>1 week)

» Aliquotting: To avoid repeated freeze-thaw cycles, which can degrade the protein, aliquot the
reconstituted TCIM solution into single-use volumes in sterile, low-protein-binding
polypropylene tubes.[6] The aliquot volume should be no less than 20 pL to minimize
evaporation and adsorption to the tube surface.

o Use of Cryoprotectants (Optional but Recommended): For enhanced stability, a
cryoprotectant such as sterile glycerol can be added to the TCIM solution to a final
concentration of 25-50%.[5][8] This prevents the formation of damaging ice crystals during
freezing.

o Freezing: Snap-freeze the aliquots by placing them in a dry ice/ethanol bath or in the vapor
phase of liquid nitrogen before transferring to the freezer. This ensures rapid and uniform
freezing.
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» Storage Temperature: Store the frozen aliquots at -80°C for optimal long-term stability.[7] If a
-80°C freezer is unavailable, storage at -20°C is an alternative, though the shelf life may be
reduced.[6][7]

o Thawing: When ready to use, thaw an aliquot rapidly in a 37°C water bath and immediately
place it on ice. Avoid slow thawing at room temperature. Once thawed, any unused portion
should be discarded and not refrozen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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